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Compound of Interest

Compound Name: 1,3-Dibenzoylbenzene

Cat. No.: B181577 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1,3-Dibenzoylbenzene

This technical guide provides a comprehensive overview of the melting point and solubility of

1,3-Dibenzoylbenzene, tailored for researchers, scientists, and professionals in drug

development. This document collates critical physicochemical data and outlines detailed

experimental protocols for its determination.

Core Properties of 1,3-Dibenzoylbenzene
1,3-Dibenzoylbenzene, also known as [3-(benzoyl)phenyl]-phenyl-methanone, is a

diarylketone derivative with the molecular formula C₂₀H₁₄O₂.[1][2] It serves as a reagent in the

synthesis of various organic compounds, including 1,3-bis(1-phenylvinyl)benzene (MDDPE)

and polyanionic spin-quintet molecular clusters.[3][4][5]

Data Presentation: Physicochemical Properties
The quantitative data for the melting point and solubility of 1,3-Dibenzoylbenzene are

summarized below.

Table 1: Melting Point of 1,3-Dibenzoylbenzene
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Property Value Source

Melting Point 98°C to 99°C Thermo Scientific Chemicals[3]

Melting Point 102.5-109.5°C Thermo Fisher Scientific[1][6]

Melting Point 105-108°C (lit.)
ChemicalBook, Sigma-

Aldrich[2][5]

Table 2: Solubility of 1,3-Dibenzoylbenzene

Solvent Solubility Temperature Source

Water
Sparingly Soluble (4.0

x 10⁻³ g/L)
25°C

Thermo Scientific

Chemicals[2][3][4]

Experimental Protocols
Detailed methodologies for determining the melting point and solubility of organic compounds

like 1,3-Dibenzoylbenzene are crucial for reproducible research.

Protocol 1: Melting Point Determination (Capillary
Method)
The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically

exhibit a sharp melting point range of 0.5-1.0°C, while impurities tend to depress the melting

point and broaden the range.[7] The capillary method is a standard technique for this

determination.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[9]

Glass capillary tubes (one end sealed)[10]

Thermometer

Mortar and pestle (for sample pulverization)
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Procedure:

Sample Preparation: Ensure the 1,3-Dibenzoylbenzene sample is completely dry and finely

powdered.[8][10] Introduce a small amount of the powdered sample into the open end of a

capillary tube.[9]

Loading the Capillary Tube: Tap the sealed end of the tube on a hard surface to cause the

solid to fall and pack tightly at the bottom.[10] The packed sample height should be

approximately 2-3 mm to avoid an artificially broad melting range.[9][10]

Apparatus Setup: Insert the loaded capillary tube into the heating block of the melting point

apparatus.[10]

Initial Determination: Heat the sample rapidly to get an approximate melting temperature.

This provides a rough estimate and saves time.

Accurate Determination: Allow the apparatus to cool. Prepare a new sample and heat it

again, but slow the heating rate to approximately 1-2°C per minute when the temperature is

about 15-20°C below the estimated melting point.[10]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of melting) and the temperature at which the entire sample becomes a clear liquid

(the completion of melting). This range is the melting point of the sample.

Protocol 2: Solubility Determination
Solubility tests provide valuable information about the polarity and functional groups present in

a molecule.[11] A systematic approach is used to classify a compound's solubility in various

solvents.

Apparatus and Reagents:

Small test tubes

Spatula

Vortex mixer (optional)
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Solvents: Deionized water, 5% NaOH solution, 5% NaHCO₃ solution, 5% HCl solution, and

an organic solvent like diethyl ether or hexane.[11][12]

Procedure:

General Method: In a small test tube, add approximately 25 mg of 1,3-Dibenzoylbenzene.

[11] Add 0.75 mL of the chosen solvent in small portions.[11] After each addition, shake the

tube vigorously for about 60 seconds.[11][13]

Observation: Observe whether the compound dissolves completely. If it does, it is classified

as "soluble." If it remains undissolved, it is "insoluble." Partial solubility should also be noted.

[13]

Systematic Testing: A logical workflow, as illustrated in the diagram below, is typically

followed. Start with water to determine polarity. If the compound is water-insoluble, test its

solubility in aqueous acid and base to identify acidic or basic functional groups.[14]

Mandatory Visualization
The following diagram illustrates a standard experimental workflow for determining the solubility

class of an unknown organic compound.
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Caption: Experimental workflow for solubility classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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